2-Chloro-5-(4-ethylthiophenyl)phenol

• IUPAC Name: 2-chloro-5-(4-ethylsulfanylphenyl)phenol
• InChI: InChI=1S/C14H13ClOS/c1-2-17-12-6-3-10(4-7-12)11-5-8-13(15)14(16)9-11/h3-9,16H,2H2,1H3
• InChI Key: WHCCKDWKWJLCFH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C14H13ClOS
• Molecular Weight: 264.8 g/mol
• CAS No.: 1261972-23-9

Description

2-Chloro-5-(4-ethylthiophenyl)phenol is a phenolic compound featuring a chloro substituent at the 2-position and a 4-ethylthiophenyl group at the 5-position of the benzene ring. The ethylthiophenyl moiety introduces sulfur-containing aromaticity, which may influence electronic properties, solubility, and reactivity. For instance, compounds with chloro- and thiophenyl-substituted aromatic systems are frequently explored for antimicrobial, kinase inhibitory, or receptor-binding activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(4-ethylthiophenyl)phenol can be achieved through several methods, including nucleophilic aromatic substitution and Suzuki–Miyaura coupling reactions.

• Nucleophilic Aromatic Substitution: : This method involves the reaction of a chlorinated phenol with an ethylthiophenyl group under basic conditions. The reaction typically requires a strong base such as sodium hydroxide and is carried out in a polar solvent like ethanol .

• Suzuki–Miyaura Coupling: : This method involves the coupling of a boronic acid derivative of the ethylthiophenyl group with a chlorophenol in the presence of a palladium catalyst. The reaction is carried out under mild conditions and is known for its high efficiency and selectivity .

Industrial Production Methods

Industrial production of 2-Chloro-5-(4-ethylthiophenyl)phenol typically involves large-scale nucleophilic aromatic substitution reactions. The process is optimized for high yield and purity, with careful control of reaction conditions such as temperature, pressure, and the concentration of reactants.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(4-ethylthiophenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding hydroxy derivatives.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Major Products

The major products formed from these reactions include various substituted phenols, quinones, and hydroxy derivatives. These products have diverse applications in chemical synthesis and industrial processes.

Scientific Research Applications

2-Chloro-5-(4-ethylthiophenyl)phenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(4-ethylthiophenyl)phenol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. For example, its antimicrobial activity is believed to result from its ability to disrupt bacterial cell membranes .

Comparison with Similar Compounds

2-Chloro-5-(7-ethoxyisoquinolin-4-yl)phenol (Compound 24, )

• Structure: Replaces the ethylthiophenyl group with a 7-ethoxyisoquinoline ring.
• Synthesis: Prepared via Suzuki-Miyaura coupling between 4-chloro-3-hydroxyphenylboronic acid and a brominated isoquinoline intermediate, yielding 65% .
• Characterization: Confirmed via $ ^1H $-NMR and ESI-MS, similar to methods applicable for 2-Chloro-5-(4-ethylthiophenyl)phenol.
• Key Difference: The isoquinoline moiety may enhance π-π stacking interactions in biological targets compared to the ethylthiophenyl group.

2-Chloro-5-(5-nitrothiophene-2-yl)-1,3,4-thiadiazole (Compound 5, )

• Structure : Integrates a nitro-substituted thiophene and a thiadiazole ring.
• Synthesis : Formed by reacting thiophene-2-carboxaldehyde derivatives with thiols in DMF at 60°C .
• Reactivity: The nitro group increases electrophilicity, contrasting with the ethyl group’s electron-donating effect in 2-Chloro-5-(4-ethylthiophenyl)phenol.

Substituent Effects on Phenolic Systems

2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL ()

• Structure : Substitutes ethylthiophenyl with a trifluoromethyl group.
• Properties: The -CF$_3$ group is strongly electron-withdrawing, increasing acidity (pKa ~8-9) compared to ethylthiophenyl’s moderate electron-donating effect.

2-Chloro-5-(3-cyano-2-fluorophenyl)phenol ()

• Structure: Features adjacent cyano and fluoro substituents on the phenyl ring.
• Electronic Effects : The -CN group withdraws electrons, while -F provides ortho/para-directing effects. This combination may enhance binding to polar enzyme active sites compared to the ethylthiophenyl group’s hydrophobic character .

Ethyl 4-[[2-chloro-5-(phenylcarbamoyl)phenyl]sulfonylamino]benzoate (SABA1, )

• Activity: MIC of 0.45–0.9 mM against E. coli (DtolC::tet). The sulfonamidobenzamide core highlights the importance of chloro-substituted phenyl groups in antimicrobial activity. However, the ethylthiophenyl group’s bulkiness in 2-Chloro-5-(4-ethylthiophenyl)phenol may alter membrane permeability .

2-Chloro-5-[4-(3-chloro-phenyl)-2,5-dioxo-pyrrol-3-ylamino]-benzoic Acid ()

• Activity: Docking score of -31.5 kcal/mol against glycogen synthase kinase-3β (GSK-3β). The benzoic acid group and pyrrolidine dione enable hydrogen bonding, whereas the phenol in 2-Chloro-5-(4-ethylthiophenyl)phenol may offer similar interactions but with reduced acidity .